Cas no 1214376-64-3 (2,6-Bis(3-fluorophenyl)nicotinonitrile)

• Product Name: 2,6-Bis(3-fluorophenyl)nicotinonitrile
• CAS No: 1214376-64-3
• MF: C₁₈H₁₀F₂N₂
• MW: 292.282210826874
• CID: 4801782
• Update Time: 2025-06-14

2,6-Bis(3-fluorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(3-fluorophenyl)nicotinonitrile
• 2,6-Bis(3-fluorophenyl)nicotinonitrile

• Inchi： 1S/C18H10F2N2/c19-15-5-1-3-12(9-15)17-8-7-14(11-21)18(22-17)13-4-2-6-16(20)10-13/h1-10H
• InChI Key： XJNAHZKILSHKOV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(C#N)=CC=C(C2C=CC=C(C=2)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(3-fluorophenyl)nicotinonitrile

Comprehensive Overview of 2,6-Bis(3-fluorophenyl)nicotinonitrile (CAS No. 1214376-64-3)

2,6-Bis(3-fluorophenyl)nicotinonitrile (CAS No. 1214376-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated nicotinonitrile derivative is characterized by its unique molecular structure, featuring two 3-fluorophenyl groups attached to a nicotinonitrile core. Its distinct chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's fluorine-substituted aromatic rings contribute to its enhanced stability and reactivity, which are critical for applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with current trends in precision medicine and diagnostic imaging. The nitrile group further expands its utility in click chemistry and polymer synthesis, addressing growing demands in bioconjugation and smart materials.

In recent years, the scientific community has explored 2,6-Bis(3-fluorophenyl)nicotinonitrile for its role in kinase inhibition, a hot topic in cancer therapeutics. Its structural similarity to known ATP-competitive inhibitors has prompted investigations into its structure-activity relationships (SAR). Additionally, its photophysical properties are being studied for potential use in OLEDs and sensors, reflecting the surge in interest around organic optoelectronics.

Synthetic routes to 1214376-64-3 often involve Pd-catalyzed cross-coupling reactions, a methodology frequently searched by chemists optimizing heterocyclic synthesis. The compound's solubility profile and crystallinity are also key discussion points, as these properties impact its formulation in drug delivery systems. Environmental considerations have led to studies on its green chemistry synthesis, responding to industry demands for sustainable processes.

Analytical characterization of 2,6-Bis(3-fluorophenyl)nicotinonitrile typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography—techniques commonly queried in chemical analysis forums. Its thermal stability data, relevant for high-performance material applications, are frequently compared with analogous polycyclic aromatic compounds in academic literature.

The compound's structure-property relationships continue to inspire computational studies using DFT calculations, a trending approach in molecular design. As the pharmaceutical industry shifts toward fragment-based drug discovery, 1214376-64-3 serves as an intriguing molecular scaffold for virtual screening libraries. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for central nervous system (CNS) drug development.

Emerging applications in agrochemicals have also been reported, with researchers examining its derivatives as potential plant growth regulators. This diversification of uses underscores the compound's versatility beyond traditional medicinal chemistry applications. Quality control protocols for 2,6-Bis(3-fluorophenyl)nicotinonitrile production emphasize regulatory compliance, reflecting heightened industry focus on GMP standards for fine chemicals.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), areas experiencing exponential growth in nanotechnology publications. The compound's electronic effects from fluorine substitution remain an active area of investigation, particularly for designing electron-transport materials in organic photovoltaics.